Cas no 1903612-40-7 (1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione)

1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidin-2,5-dione is a specialized heterocyclic compound featuring a pyrrolidine-2,5-dione (succinimide) core linked to an isopropylsulfonyl-substituted azetidine moiety. This structure confers unique reactivity and potential utility in medicinal chemistry and drug development, particularly as a versatile intermediate or pharmacophore. The isopropylsulfonyl group enhances steric and electronic properties, while the azetidine ring contributes to conformational rigidity, potentially improving target binding affinity. The succinimide moiety offers sites for further functionalization, making it valuable for synthesizing novel bioactive molecules. Its well-defined molecular architecture makes it suitable for applications in protease inhibition, kinase modulation, or as a scaffold for small-molecule libraries. The compound's purity and stability further support its use in rigorous synthetic workflows.

1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione structure

1903612-40-7 structure

Product Name:1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione

CAS No:1903612-40-7

MF:C₁₀H₁₆N₂O₄S

MW:260.310041427612

CID:5876936

PubChem ID:92078596

Update Time:2025-10-31

1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

- AKOS025341469
- 1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione
- 1903612-40-7
- 1-(1-(isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione
- 1-(1-propan-2-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione
- F6473-3887
- 1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione
- Inchi： 1S/C10H16N2O4S/c1-7(2)17(15,16)11-5-8(6-11)12-9(13)3-4-10(12)14/h7-8H,3-6H2,1-2H3
- InChI Key： HVGLIRRNRCGOAV-UHFFFAOYSA-N
- SMILES： S(C(C)C)(N1CC(C1)N1C(CCC1=O)=O)(=O)=O

Computed Properties

Exact Mass: 260.08307817g/mol
Monoisotopic Mass: 260.08307817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 83.1Å²

1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6473-3887-2μmol	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	2μl	$85.5	2023-05-17
Life Chemicals	F6473-3887-5μmol	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	5μl	$94.5	2023-05-17
Life Chemicals	F6473-3887-10μmol	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	10μl	$103.5	2023-05-17
Life Chemicals	F6473-3887-1mg	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	1mg	$81.0	2023-05-17
Life Chemicals	F6473-3887-2mg	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	2mg	$88.5	2023-05-17
Life Chemicals	F6473-3887-3mg	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	3mg	$94.5	2023-05-17
Life Chemicals	F6473-3887-4mg	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	4mg	$99.0	2023-05-17
Life Chemicals	F6473-3887-5mg	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	5mg	$103.5	2023-05-17
Life Chemicals	F6473-3887-10mg	1-[1-(propane-2-sulfonyl)azetidin-3-yl]pyrrolidine-2,5-dione	1903612-40-7	90%+	10mg	$118.5	2023-05-17

1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione

Recent Advances in the Study of 1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione (CAS: 1903612-40-7)

The compound 1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione (CAS: 1903612-40-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an azetidine ring and a pyrrolidine-2,5-dione moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary research suggests that 1903612-40-7 exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. This has led to its exploration as a potential therapeutic agent for conditions such as autoimmune diseases and chronic inflammation. The isopropylsulfonyl group is believed to enhance the compound's bioavailability and target specificity, making it a valuable candidate for further development.

In a recent study published in the Journal of Medicinal Chemistry, researchers detailed a novel synthetic route for 1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione, highlighting its scalability and efficiency. The study also reported on the compound's pharmacokinetic properties, demonstrating favorable absorption and distribution profiles in preclinical models. These findings underscore the compound's potential for advancement into clinical trials.

Another significant development is the exploration of 1903612-40-7 in combination therapies. Researchers have investigated its synergistic effects with existing anti-inflammatory drugs, observing enhanced efficacy in reducing inflammatory markers. This approach could pave the way for more effective treatment regimens with reduced side effects.

Despite these promising results, challenges remain. The exact molecular mechanisms underlying the compound's activity are still being elucidated, and further studies are needed to assess its long-term safety and efficacy. Additionally, optimizing the compound's formulation to improve its stability and delivery remains a critical area of research.

In conclusion, 1-(1-(Isopropylsulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione (CAS: 1903612-40-7) represents a promising avenue for therapeutic development. Its unique chemical structure and biological activity make it a compelling subject for ongoing research. As studies continue to uncover its full potential, this compound may soon emerge as a key player in the treatment of inflammatory and autoimmune disorders.